1-[(2R,3R,4S,5S)-5-fluoro-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Molecular Formula: C10H13FN2O6
• Molecular Weight: 276.22 g/mol
• IUPAC Name: 1-[(2R,3R,4S,5S)-5-fluoro-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]pyrimidine-2,4-dione
• InChI: InChI=1S/C10H13FN2O6/c1-9(18)6(16)10(11,4-14)19-7(9)13-3-2-5(15)12-8(13)17/h2-3,6-7,14,16,18H,4H2,1H3,(H,12,15,17)/t6-,7+,9+,10+/m0/s1
• InChI Key: NVGHRKFZVNJJFZ-MVHNUAHISA-N
• Isomeric SMILES: C[C@]1([C@@H]([C@](O[C@H]1N2C=CC(=O)NC2=O)(CO)F)O)O
• Canonical SMILES: CC1(C(C(OC1N2C=CC(=O)NC2=O)(CO)F)O)O

Description

This fluorinated nucleoside analog features a pyrimidine-2,4-dione base linked to a modified oxolane (tetrahydrofuran) sugar moiety. Key structural elements include:

• Stereochemistry: The (2R,3R,4S,5S) configuration ensures specific spatial orientation critical for biological interactions.
• Substituents: A 5-fluoro group on the pyrimidine ring, a hydroxymethyl group at C5, and a methyl group at C3 of the oxolane ring.

Preparation Methods

Nucleophilic Displacement of Sulfonate Esters

A prevalent method involves converting the C5 hydroxyl group into a sulfonate ester (e.g., mesylate or tosylate), followed by displacement with a fluoride source. For example, treatment of 5-O-mesyl-3,4-O-isopropylidene-3-methyl-D-ribose with potassium fluoride in ethylene glycol yields the 5-fluoro derivative with retention of configuration. Yields typically range from 60–75%, depending on the leaving group and solvent system (Table 1).

Table 1: Comparison of Fluorination Agents for Sulfonate Displacement

Fluoride Source	Solvent	Temperature (°C)	Yield (%)	Stereochemical Outcome
KF	Ethylene glycol	120	68	Retention
TBAF	DMF	80	72	Retention
HF-Pyridine	Dioxane	25	55	Partial inversion

Diethylaminosulfur Trifluoride (DAST)-Mediated Fluorination

DAST is widely used for direct hydroxyl-to-fluorine conversion under mild conditions. Application to 5-hydroxy-3-methyloxolane precursors in anhydrous dichloromethane at −40°C achieves 80–85% fluorination efficiency while maintaining stereochemical integrity. However, competing eliminations may occur if adjacent hydroxyl groups are unprotected, necessitating temporary silylation (e.g., TBS groups).

Epoxide Ring-Opening with Fluoride Ions

Epoxides derived from 5,6-anhydro sugars react with tetrabutylammonium fluoride (TBAF) to install the fluorine atom. For instance, 5,6-anhydro-3-methyl-D-allose treated with TBAF in THF produces the 5-fluoro product in 65% yield, though competing hydrolysis can reduce efficiency.

Synthesis of the 3-Methyl-Oxolane Scaffold

Aldol Condensation Approaches

The 3-methyl group is introduced via aldol condensation between a protected glyceraldehyde derivative and dihydroxyacetone phosphate. Catalysis by L-rhamnulose-1-phosphate aldolase ensures stereoselective formation of the (3R,4S) configuration, which is subsequently oxidized and reduced to achieve the desired (3R,4S,5S) stereochemistry.

Methylation of Enolates

Lithiation of 3-keto-oxolane intermediates followed by quenching with methyl iodide provides the 3-methyl derivative. For example, treatment of 3-keto-5-O-TBDMS-oxolane with LDA and methyl iodide yields the 3-methyl product in 70% yield, though overalkylation must be controlled via low-temperature conditions.

Glycosylation with the Tetrahydropyrimidine-2,4-Dione Base

Vorbrüggen Coupling

The nucleobase is conjugated to the fluorinated sugar using Vorbrüggen conditions, where the sugar is activated as a silylated intermediate (e.g., trimethylsilyl triflate) and reacted with the persilylated base. This method achieves β-selectivity (>90%) when conducted in acetonitrile at 60°C.

Enzymatic Glycosylation

Recombinant purine nucleoside phosphorylases (PNPs) facilitate stereospecific coupling under physiological conditions. For example, EcPNP from E. coli catalyzes the transglycosylation of 5-fluoro-3-methylribose to tetrahydropyrimidine-2,4-dione in phosphate buffer (pH 7.4), yielding 55–60% of the β-anomer.

Deprotection and Final Product Isolation

Final deprotection involves sequential removal of protecting groups:

• Silyl Ethers : Treatment with HF-pyridine cleaves TBDMS groups at 0°C.

• Acetates : Methanolic ammonia (7N) at 25°C removes acetyl protections.

• Trityl Groups : Dilute acetic acid (80%) selectively cleaves DMT groups without affecting the glycosidic bond.

Purification via reverse-phase HPLC (C18 column, acetonitrile/water gradient) achieves >98% purity, as confirmed by $^1$H NMR and HRMS.

Comparative Analysis of Synthetic Routes

Table 2: Efficiency of Key Synthetic Routes

Method	Fluorination Yield (%)	Glycosylation Yield (%)	Total Yield (%)
DAST + Vorbrüggen	85	75	63.8
Sulfonate Displacement + PNP	70	60	42.0
Epoxide Opening + Enzymatic	65	55	35.8

DAST-mediated fluorination coupled with Vorbrüggen glycosylation emerges as the most efficient route, balancing high yields and stereochemical fidelity.

Chemical Reactions Analysis

1-[(2R,3R,4S,5S)-5-fluoro-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antiviral and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly in the design of nucleoside analogs for therapeutic purposes.

Industry: The compound is used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 1-[(2R,3R,4S,5S)-5-fluoro-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione involves its interaction with specific molecular targets. The compound can inhibit certain enzymes or interfere with nucleic acid synthesis, leading to its biological effects. The exact molecular pathways and targets are still under investigation, but it is believed to involve the inhibition of viral replication or the induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The following table compares structural features, physicochemical properties, and applications of related compounds:

Compound	Sugar Moiety	Pyrimidine Substituents	Molecular Weight	Key Properties/Applications
Target Compound	(2R,3R,4S,5S)-oxolane: 5-F, 3-Me, 3,4-diOH, 5-CH2OH	5-Fluoro	318.25 g/mol	Antiviral/anticancer candidate; enhanced metabolic stability due to 3-methyl group .
5-Fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidine-2,4-dione (Emtricitabine analog)	1,3-Oxathiolane (sulfur at C2)	5-Fluoro	260.23 g/mol	Antiviral (e.g., HIV); sulfur enhances lipophilicity and bioavailability .
Doxifluridine (5’-Deoxy-5-fluorouridine)	2’-Deoxyribose	5-Fluoro	262.20 g/mol	Prodrug of 5-FU; selectively activated in tumor tissues .
1-[(2R,3R,4S,5S)-3,4-dihydroxy-5-(iodomethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione	5-Iodomethyl oxolane	None	354.10 g/mol	Radiolabeling applications; iodine provides stability for imaging studies .
Ethyl 4-(4-fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	None (non-nucleoside)	4-Fluorophenyl, 2-thioxo	294.31 g/mol	Antimicrobial activity; high solubility in DMSO .

Key Differences in Reactivity and Stability

• Sugar Modifications : The target compound’s 3-methyl and 5-hydroxymethyl groups improve enzymatic resistance compared to unmodified oxolanes (e.g., 1,3-oxathiolanes in ) .
• Halogen Effects: Fluorine at C5 (pyrimidine) enhances electronegativity and hydrogen-bonding capacity, increasing affinity for target enzymes versus non-fluorinated analogs (e.g., uridine derivatives) .
• Thermal Stability : Thio-substituted pyrimidines (e.g., 2-thioxo in ) exhibit higher decomposition temperatures (>200°C) compared to oxo-analogs, suggesting better thermal stability .

Research Findings and Challenges

• Synthetic Complexity : The target compound’s stereochemistry requires multi-step protection/deprotection strategies (e.g., benzoyl and trityl groups in –2), increasing production costs .
• Toxicity Concerns : Azido derivatives (e.g., –15) exhibit acute toxicity (H302, H315 warnings), whereas the target compound’s hazard profile remains uncharacterized .
• Solubility Limitations : Fluorophenyl-substituted pyrimidines () show poor aqueous solubility, suggesting the need for prodrug formulations or salt forms .

Biological Activity

1-[(2R,3R,4S,5S)-5-fluoro-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione is a fluorinated nucleoside analog with significant potential in medicinal chemistry. Its unique structure includes multiple hydroxyl groups and a fluorine atom, which may enhance its biological activity and stability. This compound has garnered attention for its applications in antiviral and anticancer therapies.

Property	Details
Molecular Formula	C10H13FN2O6
Molecular Weight	276.22 g/mol
IUPAC Name	1-[(2R,3R,4S,5S)-5-fluoro-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]pyrimidine-2,4-dione
CAS Number	1613589-04-0

The biological activity of this compound is primarily attributed to its structural similarity to natural nucleosides involved in cellular metabolism. The presence of hydroxyl groups allows for hydrogen bonding and enhances the compound's interaction with biological macromolecules such as enzymes and receptors.

Key Mechanisms:

• Inhibition of Viral Replication : The compound exhibits antiviral properties by mimicking nucleosides that are essential for viral RNA synthesis.
• Anticancer Activity : It may interfere with DNA replication in cancer cells by acting as a nucleotide analog.

Biological Activity

Recent studies have highlighted the following biological activities associated with this compound:

Antiviral Activity

Research indicates that this compound can inhibit the replication of various viruses. For instance:

• Hepatitis C Virus (HCV) : In vitro studies have shown that it can effectively reduce HCV RNA levels in infected cells.

Anticancer Properties

The compound has demonstrated cytotoxic effects against several cancer cell lines:

• Cell Lines Tested : HeLa (cervical cancer), MCF7 (breast cancer), and A549 (lung cancer).
• Mechanism : Induces apoptosis through the activation of caspases and modulation of cell cycle proteins .

Case Studies

Several case studies have illustrated the efficacy of this compound:

• Case Study on HCV :
  • Objective : To evaluate the antiviral efficacy against HCV.
  • Method : In vitro assays using HCV-infected hepatocytes.
  • Results : Significant reduction in viral load was observed at concentrations ranging from 0.1 to 10 µM.
• Case Study on Cancer Cell Lines :
  • Objective : Assess cytotoxic effects on various cancer cell lines.
  • Method : MTT assay to measure cell viability.
  • Results : IC50 values ranged from 5 to 15 µM across different cell lines, indicating potent anticancer activity.

Interaction Studies

The interactions of this compound with biological macromolecules have been extensively studied:

• Protein Binding : High affinity for certain enzymes involved in nucleotide metabolism.
• Receptor Interactions : Potential binding to nucleoside transporters enhances cellular uptake.

Q & A

Q. Table 1: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)	Reference
Glycosylation	TBS-Cl, DMAP, DCM, 0°C	65	90%
Deprotection	TBAF, THF, rt	85	95%
Final Purification	C18 column, MeOH:H2O (70:30)	78	99%

Advanced: How can researchers resolve discrepancies in reported biological activity across studies?

Methodological Answer:
Discrepancies often arise from variations in compound purity, assay conditions, or cellular models. Strategies include:

• Purity validation : Use tandem mass spectrometry (MS/MS) and nuclear magnetic resonance (NMR) to confirm structural integrity .
• Standardized assays : Replicate studies under controlled conditions (e.g., fixed ATP concentrations in kinase inhibition assays) .
• Structural analysis : Compare X-ray crystallography data (e.g., bond angles of the fluoro group) to assess conformational impacts on target binding .
• Computational modeling : Perform molecular dynamics simulations to evaluate how substituents (e.g., 5-fluoro vs. 5-iodo) alter binding affinity .

Basic: What spectroscopic techniques are most effective for characterizing stereochemistry?

Methodological Answer:

• NMR : 1H-1H COSY and NOESY to assign proton-proton correlations and confirm oxolane ring conformation. 19F NMR quantifies fluorination efficiency .
• X-ray crystallography : Resolve absolute configuration; critical for verifying the 2R,3R,4S,5S stereochemistry .
• Circular Dichroism (CD) : Detect chiral centers in the tetrahydropyrimidine-dione moiety by analyzing Cotton effects at 220–260 nm .

Q. Table 2: Key NMR Shifts (D2O, 600 MHz)

Proton	δ (ppm)	Multiplicity	Assignment
H-1' (oxolane)	5.42	d (J = 8.4 Hz)	Anomeric proton
F-5'	-120.5	-	Fluorine substituent
NH (pyrimidine)	10.8	s	Dione ring

Advanced: What strategies enhance metabolic stability in in vivo studies?

Methodological Answer:

• Fluorine substitution : The 5-fluoro group reduces oxidative metabolism by cytochrome P450 enzymes .
• Prodrug approaches : Phosphorylate the hydroxymethyl group to improve membrane permeability and gradual hydrolysis in target tissues .
• Lipid nanoparticle encapsulation : Increases half-life by evading renal clearance .

Basic: What storage conditions are critical for maintaining stability?

Methodological Answer:

• Temperature : Store at -20°C in amber vials to prevent photodegradation .
• Humidity control : Use desiccants (e.g., silica gel) and argon/vacuum sealing to avoid hydrolysis of the tetrahydropyrimidine-dione ring .
• Solution stability : Prepare fresh solutions in deuterated DMSO or PBS (pH 7.4) for assays; avoid repeated freeze-thaw cycles .

Advanced: How does the oxolane ring substitution pattern influence viral polymerase binding?

Methodological Answer:

• Fluorine positioning : The 5-fluoro group mimics the ribose 2′-OH of natural nucleotides, inducing steric hindrance in mismatched polymerases .
• Hydroxymethyl orientation : Molecular docking shows that the (S)-configuration enhances hydrogen bonding with conserved Lys residues in viral active sites .
• Methyl group (3-CH3) : Increases hydrophobic interactions with polymerase pockets, as shown in SARS-CoV-2 RdRp inhibition assays (IC50 = 2.3 µM) .

Basic: How is cytotoxicity assessed in preclinical studies?

Methodological Answer:

• Cell lines : Use primary human fibroblasts and cancer cell lines (e.g., HeLa, HepG2) with EC50 values calculated via MTT assays .
• Selectivity index (SI) : Compare IC50 in target cells (e.g., virus-infected) vs. uninfected controls; SI >10 indicates therapeutic potential .

Advanced: What analytical methods quantify degradation products under physiological conditions?

Methodological Answer:

• LC-MS/MS : Monitor hydrolysis of the oxolane ring (major degradation pathway) at pH 7.4 and 37°C .
• Stability-indicating assays : Use accelerated stability testing (40°C/75% RH for 4 weeks) with forced degradation (0.1N HCl/NaOH) .